Cas no 2172035-93-5 (3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol)

• Product Name: 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol
• CAS No: 2172035-93-5
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5566202
• PubChem ID: 165593645
• Update Time: 2025-10-30

3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1628849
• 3-amino-4-(4-fluorophenyl)-3-methylbutan-1-ol
• 2172035-93-5
• 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol

• Inchi： 1S/C11H16FNO/c1-11(13,6-7-14)8-9-2-4-10(12)5-3-9/h2-5,14H,6-8,13H2,1H3
• InChI Key： MJVXBOYGDRKECQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C)(CCO)N

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol

Introduction to 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol (CAS No. 2172035-93-5)

3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172035-93-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a bifunctional structure with both an amine and an alcohol group, coupled with a fluorinated aromatic ring, positions it as a versatile intermediate in the development of novel therapeutic agents. The presence of a fluorine atom at the para position of the phenyl ring enhances its pharmacological potential by influencing metabolic stability, lipophilicity, and binding affinity to biological targets.

The amine functionality in 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol allows for further derivatization through reductive amination, amide bond formation, or condensation reactions, making it a valuable building block for peptidomimetics and enzyme inhibitors. Meanwhile, the secondary alcohol group provides a site for etherification or esterification, enabling the construction of more complex molecular architectures. These attributes have garnered attention from medicinal chemists exploring treatments for neurological disorders, inflammatory diseases, and metabolic conditions.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of fluorinated aromatic compounds as pharmacophores. Studies indicate that the electron-withdrawing effect of the fluorine atom can modulate the electronic properties of adjacent aromatic rings, thereby tuning receptor interactions. For instance, modifications based on 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol have shown promise in inhibiting enzymes overexpressed in cancer cells by optimizing binding kinetics through fluorine-mediated hydrogen bonding or π-stacking interactions.

In parallel, synthetic methodologies have evolved to streamline access to such complex molecules. Modern techniques like transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) enable efficient construction of the arylalkyl backbone. Additionally, asymmetric synthesis strategies have been employed to introduce enantioselectivity, which is critical for achieving therapeutic efficacy while minimizing off-target effects. The development of chiral auxiliaries or catalysts has facilitated access to enantiomerically pure forms of 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol, enhancing its suitability for preclinical and clinical investigations.

The alcohol moiety in 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol also plays a pivotal role in solubility modulation and prodrug design. By forming hydrogen bonds with water molecules or other polar groups in biological systems, this functional group can improve oral bioavailability or tissue penetration. Furthermore, its reactivity with carboxylic acids via esterification allows for prodrug formulations that release active pharmaceutical ingredients under specific physiological conditions, such as enzymatic hydrolysis in target tissues.

Emerging research suggests that fluorinated alcohols may exhibit unique physicochemical properties compared to their hydrogenated counterparts. For example, fluorine substitution can reduce rotatable bonds while maintaining lipophilicity—a desirable profile for blood-brain barrier penetration. This has spurred investigations into analogs of 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol with modified side chains to optimize pharmacokinetic profiles without compromising biological activity.

The intersection of machine learning and medicinal chemistry has further accelerated the discovery process for derivatives of this compound. Predictive models trained on large datasets can prioritize synthetic routes and predict pharmacological outcomes based on structural features like the fluorine-containing phenyl ring or stereochemical configuration at chiral centers. Such high-throughput virtual screening has identified several lead compounds derived from 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol that exhibit promising antiviral or anti-inflammatory properties in cell-based assays.

Preclinical studies are currently underway to evaluate the safety and efficacy of novel derivatives synthesized from this intermediate. Particular focus has been placed on its potential as an agonist or antagonist for G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases including diabetes and cardiovascular disorders. The ability to fine-tune receptor binding through structural modifications offers a strategic advantage over non-fluorinated analogs that may suffer from rapid metabolism or weak affinity.

The synthetic utility of 3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol extends beyond pharmaceutical applications; it serves as a key precursor in agrochemical research as well. Fluorinated compounds are known to enhance pesticide resistance due to their stability against environmental degradation. By leveraging its bifunctional nature, researchers have designed herbicides and fungicides that combine efficacy with reduced environmental persistence—a critical consideration in sustainable agriculture practices.

Future directions may explore biocatalytic approaches to improve sustainable production methods for this compound class. Enzymes such as transaminases or alcohol dehydrogenases could enable greener synthetic pathways compared to traditional organic transformations involving hazardous reagents. Such innovations align with global efforts toward green chemistry principles while maintaining high yields and purity standards required for pharmaceutical intermediates.

In conclusion,3-Amino-4-(4-fluorophenyl)-3-methylbutan-1-ol (CAS No. 2172035-93-5) represents an important scaffold with broad applicability across multiple therapeutic areas due to its unique structural features—including the presence of both an amine group,fluorine atom, and secondary alcohol moiety—and its synthetic tractability via modern catalytic methods。Ongoing research continues to uncover new opportunities for its utilization,underscoring its significance as a chemical entity at the forefront of drug discovery initiatives worldwide。